Cas no 1213638-19-7 (4-Pyridineethanol, β-amino-3-fluoro-, (βS)-)

• Product Name: 4-Pyridineethanol, β-amino-3-fluoro-, (βS)-
• CAS No: 1213638-19-7
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 5592402
• PubChem ID: 55278588
• Update Time: 2025-06-14

4-Pyridineethanol, β-amino-3-fluoro-, (βS)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanol, β-amino-3-fluoro-, (βS)-
• 1213638-19-7
• EN300-1826959
• (2S)-2-amino-2-(3-fluoropyridin-4-yl)ethan-1-ol
• AKOS006331586

• Inchi： 1S/C7H9FN2O/c8-6-3-10-2-1-5(6)7(9)4-11/h1-3,7,11H,4,9H2/t7-/m1/s1
• InChI Key： YRLHQSBSPRVYTR-SSDOTTSWSA-N
• SMILES： C1=NC=CC([C@H](N)CO)=C1F

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 314.2±37.0 °C(Predicted)
• pka: 11.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Pyridineethanol, β-amino-3-fluoro-, (βS)-

Recent Advances in the Study of 4-Pyridineethanol, β-amino-3-fluoro-, (βS)- (CAS: 1213638-19-7)

In recent years, the compound 4-Pyridineethanol, β-amino-3-fluoro-, (βS)- (CAS: 1213638-19-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-amino alcohol derivative, characterized by its pyridine and fluorine substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its stereochemistry and fluorine atom, contribute to its enhanced binding affinity and metabolic stability, making it a valuable scaffold in drug discovery.

Recent studies have focused on elucidating the synthetic pathways and biological activities of 4-Pyridineethanol, β-amino-3-fluoro-, (βS)-. A 2023 publication in the Journal of Medicinal Chemistry reported an efficient asymmetric synthesis of this compound using a catalytic enantioselective hydrogenation approach. The study highlighted the importance of the (βS)-configuration for achieving high selectivity in target interactions, particularly with G-protein-coupled receptors (GPCRs). Additionally, the presence of the fluorine atom was found to significantly influence the compound's pharmacokinetic properties, such as membrane permeability and half-life.

One of the most notable applications of 4-Pyridineethanol, β-amino-3-fluoro-, (βS)- is its role as a key intermediate in the synthesis of potent kinase inhibitors. A recent preclinical study demonstrated its utility in the development of selective inhibitors for tyrosine kinases involved in cancer progression. The compound's ability to form hydrogen bonds with key residues in the ATP-binding pocket of kinases was identified as a critical factor in its inhibitory activity. Furthermore, its fluorinated side chain was shown to enhance binding affinity by engaging in hydrophobic interactions with the kinase domain.

In the context of neurodegenerative diseases, research has explored the neuroprotective effects of 4-Pyridineethanol, β-amino-3-fluoro-, (βS)- derivatives. A 2024 study published in ACS Chemical Neuroscience revealed that these compounds exhibit significant activity in modulating glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The (βS)-stereochemistry was found to be essential for maintaining the balance between agonist and antagonist effects, offering a potential avenue for developing targeted therapies with reduced side effects.

Despite these advancements, challenges remain in optimizing the bioavailability and toxicity profile of 4-Pyridineethanol, β-amino-3-fluoro-, (βS)--based compounds. Recent efforts have employed computational modeling and structure-activity relationship (SAR) studies to address these issues. For instance, a collaborative study between academic and industrial researchers utilized molecular dynamics simulations to predict metabolic stability and identify potential off-target interactions. These approaches are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 4-Pyridineethanol, β-amino-3-fluoro-, (βS)- (CAS: 1213638-19-7) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural attributes and demonstrated biological activities underscore its potential in addressing unmet medical needs across various therapeutic areas. Ongoing research aims to further explore its applications and overcome existing limitations, paving the way for innovative treatments in the coming years.